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Compound of Interest

Compound Name: Ffp-18-am

Cat. No.: B12375120

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of Ffp-18-am, a fluorescent indicator designed for the precise measurement
of near-membrane calcium concentrations. This document details the underlying mechanism of
action, experimental protocols for its use, and relevant signaling pathways, serving as a vital
resource for researchers in cellular biology, neuroscience, and drug discovery.

Core Chemical and Physical Properties

Ffp-18-am, with the IUPAC name acetyloxymethyl 2-[6-[bis[2-(acetyloxymethoxy)-2-
oxoethyllamino]-5-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]Jamino]-5-[3-(4-dodecylpiperazin-
1-yl)-3-oxopropyl]phenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate, is a cell-
permeable acetoxymethyl (AM) ester.[1] Its structure is specifically engineered to anchor within
the plasma membrane, allowing for targeted measurement of calcium ions in the sub-
membrane cellular region.

Table 1: Physicochemical and Optical Properties of Ffp-
18-am
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Property Value Reference
Molecular Formula C62H81N5025 [1]
Molecular Weight 1296.33 g/mol [2][3]
CAS Number 348079-15-2 [2]
Solubility Soluble in DMSO
Excitation Maximum (Ca2+-

335 nm
bound)
Emission Maximum (Ca2+-

505 nm

bound)

Mechanism of Action: A Near-Membrane Calcium
Sensor

Ffp-18-am functions as a sophisticated tool for elucidating calcium signaling dynamics in the
immediate vicinity of the cell membrane. Its mechanism of action can be dissected into a multi-
step process that ensures its localization and calcium-sensing fidelity.

The Ffp-18-am molecule is initially hydrophobic, a characteristic that facilitates its passive
diffusion across the cell membrane into the cytoplasm. Once inside the cell, cytosolic esterases
cleave the acetoxymethyl (AM) ester groups. This enzymatic action transforms the molecule
into its active, membrane-impermeant form, Ffp-18 acid. The cleaved molecule, now bearing
multiple carboxylate groups, becomes hydrophilic and is effectively trapped within the cell.

A key feature of Ffp-18-am's design is its lipophilic tail, which anchors the molecule to the inner
leaflet of the plasma membrane. This strategic positioning allows the Ca2+-chelating portion of
the molecule to monitor calcium concentrations specifically in the sub-membrane space, a
critical microdomain for many cellular signaling events.
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Mechanism of Ffp-18-am Action

Ffp-18-am

Cleavage of AM esters
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Experimental Workflow for Ffp-18-am

Culture cells on coverslips

Incubate with Ffp-18-am

Wash to remove excess dye

Allow for de-esterification

Mount on microscope

'

Record baseline fluorescence

Add stimulus

Record fluorescence changes

Data analysis and interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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